Cas no 106094-47-7 (3-Fluoroadamantane-1-methanol)
3-Fluoroadamantane-1-methanol is a fluorinated adamantane derivative characterized by its rigid, cage-like structure and the presence of both a fluorine substituent and a hydroxymethyl functional group. This compound is of interest in medicinal chemistry and materials science due to its enhanced stability, lipophilicity, and potential for further functionalization. The fluorine atom introduces electronic effects that can influence reactivity and binding interactions, while the hydroxymethyl group provides a versatile handle for derivatization. Its adamantane core contributes to high thermal and chemical stability, making it suitable for applications in drug design, polymer modification, and advanced material synthesis. The compound's unique structural features enable precise tuning of physicochemical properties.
3-Fluoroadamantane-1-methanol structure
Product Name:3-Fluoroadamantane-1-methanol
CAS No:106094-47-7
MF:C11H17OF
MW:184.25048
MDL:MFCD18800687
CID:1037388
PubChem ID:21634598
Update Time:2025-05-27
3-Fluoroadamantane-1-methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-Fluoroadamantan-1-yl)methanol
- 3-fluoro-adamantane-1-methanol
- 3-Fluoro-adaMantan-1-Methanol
- 3-Fluoroadamantane-1-methanol
- AK-78600
- FT-0685224
- KB-207340
- QC-213
- RP07427
- (3-fluoro-1-adamantyl)methanol
- AS-59910
- HSPPHIJMDJLXOW-UHFFFAOYSA-N
- MFCD18800687
- SY108074
- (3-Fluorotricyclo[3.3.1.1~3,7~]decan-1-yl)methanol
- AKOS015949460
- 3-fluoroadamantan-1-yl methanol
- DB-344672
- DTXSID50616514
- CS-0329735
- C11H17FO
- SB84500
- 106094-47-7
- SCHEMBL15535903
-
- MDL: MFCD18800687
- Inchi: InChI=1S/C11H17FO/c12-11-4-8-1-9(5-11)3-10(2-8,6-11)7-13/h8-9,13H,1-7H2
- InChI Key: HSPPHIJMDJLXOW-UHFFFAOYSA-N
- SMILES: C1C2CC3(CC1CC(C2)(C3)F)CO
Computed Properties
- Exact Mass: 184.12641
- Monoisotopic Mass: 184.126343324g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3-Fluoroadamantane-1-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM308229-1g |
(3-Fluoroadamantan-1-yl)methanol |
106094-47-7 | 95% | 1g |
$729 | 2021-06-15 | |
| TRC | F059940-25mg |
3-Fluoroadamantane-1-methanol |
106094-47-7 | 25mg |
$ 505.00 | 2022-06-05 | ||
| TRC | F059940-50mg |
3-Fluoroadamantane-1-methanol |
106094-47-7 | 50mg |
$ 840.00 | 2022-06-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F25130-1g |
3-Fluoroadamantane-1-methanol |
106094-47-7 | 95% | 1g |
¥9110.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F25130-500mg |
3-Fluoroadamantane-1-methanol |
106094-47-7 | 95% | 500mg |
¥5470.0 | 2023-09-07 | |
| Chemenu | CM308229-1g |
(3-Fluoroadamantan-1-yl)methanol |
106094-47-7 | 95% | 1g |
$729 | 2023-02-19 | |
| Key Organics Ltd | AS-59910-100mg |
(3-fluoroadamantan-1-yl)methanol |
106094-47-7 | >95% | 100mg |
£424.88 | 2025-02-09 | |
| Key Organics Ltd | AS-59910-0.25g |
(3-fluoroadamantan-1-yl)methanol |
106094-47-7 | >95% | 0.25g |
£750.00 | 2025-02-09 | |
| 1PlusChem | 1P008U8D-100mg |
3-Fluoro-adaMantan-1-Methanol |
106094-47-7 | 95% | 100mg |
$235.00 | 2023-12-26 | |
| 1PlusChem | 1P008U8D-250mg |
3-Fluoro-adaMantan-1-Methanol |
106094-47-7 | 95% | 250mg |
$385.00 | 2023-12-26 |
3-Fluoroadamantane-1-methanol Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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